Cas no 37832-55-6 (5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• CAS No: 37832-55-6
• MF: C₄H₄N₂O₃
• MW: 128.08616065979
• MDL: MFCD08741874
• CID: 317679
• PubChem ID: 3084676
• Update Time: 2025-06-08

5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid, 2,5-dihydro-5-oxo-
• 2,5-Dihydro-5-oxo-1H-pyrazole-3-carboxylic acid
• AKOS000269386
• MFCD08741874
• 5-oxo-1,2-dihydropyrazole-3-carboxylic acid
• 89603-60-1
• AKOS015957556
• 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-
• 37832-55-6
• BB 0219109
• A861126
• EINECS 253-681-3
• UNII-A7I5GP3IKE
• E84105
• F2164-0001
• C77021
• DTXSID70191272
• 3-carboxy-1H-pyrazol-5-one
• SCHEMBL165390
• F2196-0054
• SY173851
• EN300-41424
• 3-hydroxy-1H-pyrazole-5-carboxylic acid
• NS00030302
• AKOS006223027
• 5-Hydroxy-1H-pyrazole-3-carboxylic acid
• CS-W022390
• A7I5GP3IKE
• MFCD12195917
• AS-5268
• MFCD19159876
• 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylicacid
• DB-260389
• DTXCID80113763
• 5-hydroxy-1H-pyrazole-3-carboxylicacid
• DB-333026
• BBL010248
• STK365162

• MDL： MFCD08741874
• Inchi： 1S/C4H4N2O3/c7-3-1-2(4(8)9)5-6-3/h1H,(H,8,9)(H2,5,6,7)
• InChI Key： FERCTUUKKXAWIL-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)NN1

Computed Properties

• Exact Mass: 128.02222
• Monoisotopic Mass: 128.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 568.6±35.0 °C at 760 mmHg
• Flash Point: 297.7±25.9 °C
• Refractive Index: 1.566
• PSA: 78.43
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid

5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No. 37832-55-6): An Overview

5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No. 37832-55-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as pyrazole-3-carboxylic acid, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent applications of this compound in various scientific and medical contexts.

The molecular formula of 5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid is C₄H₄N₂O₃, and its molecular weight is 124.09 g/mol. The compound features a pyrazole ring with a keto group at the 5-position and a carboxylic acid group at the 3-position. These functional groups contribute to its reactivity and potential for forming various derivatives and conjugates.

In terms of chemical synthesis, 5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid can be prepared through several routes. One common method involves the cyclization of hydrazine with an appropriate α-keto acid or ester. For instance, the reaction of hydrazine with ethyl acetoacetate followed by oxidation can yield the desired product. Another approach involves the condensation of a hydrazine derivative with a β-keto ester or acid, followed by cyclization and oxidation steps.

The biological activities of 5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid have been extensively studied in recent years. Research has shown that this compound exhibits a range of pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For example, studies have demonstrated that derivatives of pyrazole-3-carboxylic acid can inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

In the context of cancer research, 5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid and its derivatives have shown promise as potential anti-cancer agents. Several studies have reported that these compounds can induce apoptosis in cancer cells and inhibit tumor growth in animal models. The mechanisms underlying these effects are thought to involve the modulation of signaling pathways such as p53 and Akt.

Beyond its therapeutic applications, 5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid has also been explored for its use in materials science and catalysis. For instance, it has been used as a ligand in coordination chemistry to form metal complexes with unique structural and electronic properties. These complexes have potential applications in catalytic processes and as precursors for functional materials.

The environmental impact of pyrazole-3-carboxylic acid is another area of interest. Recent studies have investigated the biodegradability and ecotoxicity of this compound to ensure its safe use in industrial and pharmaceutical settings. Results from these studies suggest that under certain conditions, pyrazole-3-carboxylic acid can be effectively degraded by microorganisms, minimizing its environmental footprint.

In conclusion, 5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No. 37832-55-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and environmental science. Its unique chemical structure and biological activities make it a valuable molecule for further exploration and development in various scientific fields.